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Compound of Interest

Compound Name: 3-Aminocyclopentanol

Cat. No.: B077102 Get Quote

This guide provides comprehensive safety and handling information for 3-
Aminocyclopentanol, tailored for researchers, scientists, and professionals in drug

development. The information is compiled from various safety data sheets (SDS) for 3-
Aminocyclopentanol and its hydrochloride salts. It is important to note that for many

toxicological properties, data is limited, and the compound's properties have not been

thoroughly investigated.[1][2][3]

Hazard Identification and Classification
3-Aminocyclopentanol hydrochloride is classified with specific hazards according to the

Globally Harmonized System of Classification and Labelling of Chemicals (GHS).[4] The

substance is noted to cause skin and serious eye irritation and may also cause respiratory

irritation.[4]

Table 1: GHS Hazard Information for 3-Aminocyclopentanol Hydrochloride
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Hazard Class Hazard Category Hazard Statement

Skin Corrosion/Irritation Category 2
H315: Causes skin
irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory tract

irritation)

H335: May cause respiratory

irritation

Source: ECHA C&L Inventory[4]

One safety data sheet for the (1R,3S)-3-Amino-cyclopentanol isomer states that the substance

is not classified according to the GHS and has no associated hazard statements or pictograms.

[5] However, it is consistently advised to handle the chemical with care as its toxicological

properties are not fully known.[1][2][3]

Physical and Chemical Properties
Limited quantitative data is available for the physical and chemical properties of 3-
Aminocyclopentanol.

Table 2: Physical and Chemical Properties
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Property Value Notes

Molecular Formula
C₅H₁₁NO (free base)[6] /
C₅H₁₂ClNO (hydrochloride
salt)[1][4]

Molecular Weight

101.15 g/mol (free base)[6] /

137.61 g/mol (hydrochloride

salt)[1][4]

Appearance
Oil (for (1R,3S)-3-Amino-

cyclopentanol)[5]

Flash Point No data available[2]

pKa 15.06 ± 0.40 (Predicted)[6]

| Storage Temperature | 2-8°C, Sealed in dry, Keep in dark place[6] | |

Safe Handling and Personal Protective Equipment
(PPE)
Proper handling and the use of appropriate personal protective equipment are crucial to

minimize exposure and ensure safety in the laboratory.

3.1. Engineering Controls Use the substance in a well-ventilated area, such as under a

chemical fume hood.[1][3][7] Facilities should be equipped with an eyewash fountain and a

safety shower.[3]

3.2. Personal Protective Equipment (PPE) A comprehensive PPE strategy is essential when

handling this compound.[8]

Table 3: Recommended Personal Protective Equipment (PPE)
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Protection Type Specification Purpose

Eye/Face Protection
Chemical safety goggles
or a full-face shield.[7][8]

Protects eyes from dust,
splashes, and vapors.

Skin Protection

Compatible chemical-resistant

gloves (e.g., PVC gloves).[3][8]

A laboratory coat is mandatory;

a chemically resistant gown is

recommended for tasks with

higher contamination risk.[8]

Prevents skin contact. Nitrile

gloves may offer poor

resistance and should be

changed immediately upon

contamination.[8]

| Respiratory Protection | A NIOSH-approved air-purifying respirator with an N95 or P95

particulate filter for handling the solid.[8] If vapors are generated, a cartridge for organic

vapors/amines may be required.[1][8] | Protects against inhalation of dust or vapors. |

3.3. Handling Precautions Avoid contact with skin, eyes, and clothing.[7][9] Do not breathe

dust, vapors, mist, or gas.[1][3][10] Wash hands thoroughly after handling.[7][10] Keep the

container tightly closed when not in use.[3]

Preparation Handling Post-Handling

Review SDS and
Assess Risks

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Ensure Proper Ventilation
(Fume Hood)

Handle Chemical
(Weighing, Transferring)

Proceed to
Handling Avoid Inhalation,

Ingestion, and Contact
Clean Work Area and

Decontaminate Equipment

Procedure
Complete Dispose of Waste in

Designated Containers Remove PPE Correctly Wash Hands Thoroughly

Click to download full resolution via product page

Caption: General workflow for safely handling laboratory chemicals.

First Aid Measures
In case of exposure, immediate action is necessary. Always consult a physician and show them

the safety data sheet.[1]

Table 4: First Aid Procedures
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Exposure Route First Aid Instructions

Inhalation
Move the person into fresh air. If not
breathing, give artificial respiration.
Consult a physician.[1][7]

Skin Contact

Wash off with soap and plenty of water for at

least 15 minutes. Remove contaminated

clothing. Consult a physician.[1][2]

Eye Contact

Rinse thoroughly with plenty of water for at least

15 minutes, holding eyelids apart. Consult a

physician.[1][2]

| Ingestion | Do NOT induce vomiting. Never give anything by mouth to an unconscious person.

Rinse mouth with water and consult a physician.[1][2] |
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Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Wash with Soap & Water
(min. 15 mins)

Rinse with Water
(min. 15 mins)

Rinse Mouth with Water

Give Artificial Respiration
(if not breathing)

Consult a Physician

Remove Contaminated Clothing Do NOT Induce Vomiting
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NMR Spectroscopy Melting Point Determination

Prepare Sample:
Dissolve in Deuterated Solvent

Acquire Data:
¹H and ¹³C Spectra

Process Data:
FT, Phasing, Baseline Correction

Analyze Spectra:
Confirm Structure & Purity

Prepare Sample:
Pack Capillary Tube

Heat Sample in Apparatus

Observe & Record
Melting Range

Sample of 3-Aminocyclopentanol HCl

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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